Cas no 361474-70-6 (4-(6-bromo-4-phenylquinazolin-2-yl)amino-N-(2,4-dimethoxyphenyl)benzamide)

• Product Name: 4-(6-bromo-4-phenylquinazolin-2-yl)amino-N-(2,4-dimethoxyphenyl)benzamide
• CAS No: 361474-70-6
• MF: C₂₉H₂₃BrN₄O₃
• MW: 555.421925783157
• CID: 6098351
• PubChem ID: 1745727
• Update Time: 2025-06-14

4-(6-bromo-4-phenylquinazolin-2-yl)amino-N-(2,4-dimethoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(6-bromo-4-phenylquinazolin-2-yl)amino-N-(2,4-dimethoxyphenyl)benzamide
• 4-((6-bromo-4-phenylquinazolin-2-yl)amino)-N-(2,4-dimethoxyphenyl)benzamide
• Benzamide, 4-[(6-bromo-4-phenyl-2-quinazolinyl)amino]-N-(2,4-dimethoxyphenyl)-
• AF-399/15284092
• SR-01000433775-1
• SR-01000433775
• F0731-0019
• Oprea1_176762
• AKOS024598624
• 361474-70-6
• 4-[(6-bromo-4-phenylquinazolin-2-yl)amino]-N-(2,4-dimethoxyphenyl)benzamide
• 4-[(6-bromo-4-phenyl-2-quinazolinyl)amino]-N-(2,4-dimethoxyphenyl)benzamide

• Inchi： 1S/C29H23BrN4O3/c1-36-22-13-15-25(26(17-22)37-2)32-28(35)19-8-11-21(12-9-19)31-29-33-24-14-10-20(30)16-23(24)27(34-29)18-6-4-3-5-7-18/h3-17H,1-2H3,(H,32,35)(H,31,33,34)
• InChI Key： BKIJCXCVMUOSGC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)C1=CC=C(NC2=NC(C3=CC=CC=C3)=C3C(=N2)C=CC(Br)=C3)C=C1

Computed Properties

• Exact Mass: 554.09535g/mol
• Monoisotopic Mass: 554.09535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 85.4Ų

Additional information on 4-(6-bromo-4-phenylquinazolin-2-yl)amino-N-(2,4-dimethoxyphenyl)benzamide

Comprehensive Overview of 4-(6-bromo-4-phenylquinazolin-2-yl)amino-N-(2,4-dimethoxyphenyl)benzamide (CAS No. 361474-70-6)

4-(6-bromo-4-phenylquinazolin-2-yl)amino-N-(2,4-dimethoxyphenyl)benzamide, with the CAS number 361474-70-6, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinazoline derivative is characterized by its unique molecular structure, which includes a 6-bromo-4-phenylquinazolin-2-yl moiety and a 2,4-dimethoxyphenyl group. Its complex architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

The compound's molecular formula and structural features have been extensively studied to understand its potential interactions with biological targets. Researchers are particularly interested in its kinase inhibitory properties, as quinazoline derivatives are known to play a crucial role in modulating enzyme activity. This has led to investigations into its efficacy against diseases where kinase dysregulation is a key factor, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in cancer research and neurodegenerative disease studies. 4-(6-bromo-4-phenylquinazolin-2-yl)amino-N-(2,4-dimethoxyphenyl)benzamide fits into this niche due to its potential to interfere with specific signaling pathways. Its selective binding affinity and low toxicity profile (as suggested by preliminary studies) make it a subject of interest for drug repurposing and combination therapies.

The synthesis of this compound involves multi-step organic reactions, with emphasis on high-yield protocols and green chemistry principles. Modern techniques such as microwave-assisted synthesis and catalytic methods have been explored to optimize its production. These approaches not only improve efficiency but also address growing concerns about sustainable pharmaceutical manufacturing, a hot topic in the industry.

Analytical characterization of CAS 361474-70-6 typically employs advanced techniques like NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. Such detailed profiling is essential for quality control and to establish structure-activity relationships (SAR), which are critical for medicinal chemistry optimization. The compound's physicochemical properties, including solubility and stability, are also key factors in its development as a potential therapeutic agent.

From a commercial perspective, 4-(6-bromo-4-phenylquinazolin-2-yl)amino-N-(2,4-dimethoxyphenyl)benzamide is available as a research-grade chemical for academic and industrial laboratories. Its pricing and availability often reflect the complexity of its synthesis and the purity requirements for biological studies. The compound is frequently listed in catalogs specializing in rare pharmacophores and building blocks for drug discovery.

Looking ahead, the scientific community continues to explore novel applications for this compound. Areas of particular interest include its potential in epigenetic modulation and as a probe compound for studying cellular processes. With the rise of AI-driven drug design and computational chemistry, researchers are increasingly using in silico methods to predict and enhance the bioactivity of derivatives based on this core structure.

For researchers working with CAS 361474-70-6, proper handling and storage are essential to maintain its integrity. While not classified as hazardous under standard regulations, it should be treated as a potentially bioactive substance with appropriate laboratory precautions. Documentation of its biological activity data and safety profile continues to evolve as more studies are conducted.

The patent landscape surrounding quinazoline derivatives like this compound remains active, with pharmaceutical companies seeking to protect novel applications and formulations. This reflects the broader industry trend toward intellectual property protection in drug discovery, especially for compounds showing promise in addressing unmet medical needs.

In conclusion, 4-(6-bromo-4-phenylquinazolin-2-yl)amino-N-(2,4-dimethoxyphenyl)benzamide represents an important example of modern medicinal chemistry innovation. Its development and study contribute to our understanding of structure-based drug design and the ongoing quest for more effective therapeutic agents. As research progresses, this compound may well emerge as a key player in the next generation of targeted molecular therapies.